Cas no 20406-84-2 (2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)-
• CAS No: 20406-84-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1393877
• Update Time: 2024-08-15

2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)-

• Inchi： 1S/C12H12N2O2/c1-13-8-7-11(15)14(12(13)16)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： OFLFGNDZOWHUBP-UHFFFAOYSA-N
• SMILES： CN1C(=O)N(CC2C=CC=CC=2)C(=O)C=C1

Computed Properties

• Exact Mass: 216.08996

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 348.2±35.0 °C(Predicted)
• PSA: 40.62
• pka: -2.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones